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Compound of Interest

Compound Name: Malic acid 4-Me ester

Cat. No.: B151817

Essential Safety and Handling Guide for Dimethyl
Malate

For Immediate Reference by Laboratory Professionals

This guide provides critical safety and logistical information for the handling of Dimethyl Malate
(also referred to as Malic acid 4-Me ester). The following procedures are designed to ensure
the safe handling, storage, and disposal of this chemical, minimizing risks to laboratory
personnel and the environment.

Hazard Identification and Personal Protective Equipment

Dimethyl malate is a combustible liquid and vapor that can cause eye and skin irritation.[1] It
may be harmful if swallowed or absorbed through the skin, and can cause respiratory and
digestive tract irritation.[1] Adherence to proper personal protective equipment (PPE) protocols
is mandatory to ensure safety.

Quantitative Safety Data Summary
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Parameter Value Reference
Flash Point 91 °C (195.80 °F) [1]
Autoignition Temperature 390°C /734 °F [2]
NFPA Rating Health: 2, Flammaubility: 2, o

Instability: 0

Recommended Personal Protective Equipment (PPE)

Area of Protection Required Equipment Specification

Must comply with OSHA's 29
Eye/Face Protection Chemical Safety Goggles CFR 1910.133 or European
Standard EN166.[1][2]

Appropriate chemical-resistant
Skin Protection Protective Gloves gloves to prevent skin
exposure.[1][3]

Lab coat or other appropriate
Protective Clothing clothing to prevent skin
contact.[1][2][3]

Required when vapors or
aerosols are generated or if
ventilation is inadequate.[1][4]
Respiratory Protection NIOSH-approved Respirator Follow OSHA respirator
regulations in 29 CFR
1910.134 or European
Standard EN 149.[1]

Operational and Disposal Plans

A systematic approach to handling Dimethyl Malate from receipt to disposal is crucial for
maintaining a safe laboratory environment.

Step-by-Step Handling and Storage Protocol
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e Receiving and Inspection: Upon receipt, inspect the container for any signs of damage or
leaks. Ensure the container is properly labeled.

» Storage: Store in a cool, dry, and well-ventilated area away from heat, sparks, and open
flames.[1] Keep the container tightly closed.[1][3] Store away from incompatible materials
such as acids, bases, oxidizing agents, and reducing agents.[3]

e Handling:

o Always work in a well-ventilated area, preferably in a chemical fume hood.[3][5]

o Wear the appropriate PPE as specified in the table above.[3]

o Avoid contact with eyes, skin, and clothing.[6]

o Do not breathe vapors or mists.[4]

o Wash hands thoroughly after handling.[1][5]

o Do not eat, drink, or smoke in the handling area.[4]

o Dispensing: Ground and bond containers when transferring material to prevent static
discharge.

e Disposal:

[¢]

Dispose of waste in accordance with local, regional, and national regulations.[4][5]

[e]

Chemical waste generators must determine if a discarded chemical is classified as
hazardous waste.[1]

[e]

Do not empty into drains.[4][5]

o

Contaminated packaging should be handled in the same way as the substance itself.[5]

Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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